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Introduction
Silicon monoxide (SiO), a compound with silicon in the +2 oxidation state, has garnered

significant interest across various scientific and industrial fields. In its gaseous form, it exists as

a diatomic molecule, while its solid form is a brown/black polymeric glassy material.[1] This

technical guide provides an in-depth exploration of the historical milestones in the discovery of

silicon monoxide and a detailed overview of its synthesis methodologies, both past and

present. The information is tailored for researchers, scientists, and professionals in drug

development who may encounter or utilize silicon-based materials in their work.

Historical Discovery and Early Synthesis
The journey to understanding and isolating silicon monoxide was a gradual process marked

by the contributions of several key figures in the late 19th and early 20th centuries.

Key Historical Milestones
The initial observations and subsequent successful synthesis of silicon monoxide unfolded

over several decades, with each researcher building upon the work of their predecessors.
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Year Researcher(s) Key Contribution

1887 Charles F. Maybery

First reported the formation of

a substance believed to be

SiO.[1]

1890 Clemens Winkler

Attempted to synthesize SiO

by heating silicon dioxide with

silicon.[1][2][3]

1905 Henry Noel Potter

Successfully synthesized and

characterized SiO using an

electric furnace.[1]

Early Experimental Approaches
The first successful synthesis of silicon monoxide involved high-temperature reactions, a

principle that still forms the basis of modern production methods.

The first documented report on the formation of what was likely silicon monoxide came from

the American chemist Charles F. Maybery.[1]

Experimental Protocol (Inferred):

Reactants: Silica (silicon dioxide, SiO₂) and charcoal (carbon, C).

Apparatus: An electric furnace was used to achieve the necessary high temperatures.

Procedure: Silica was reduced with charcoal in the absence of metals. The resulting

substance was observed at the interface between the charcoal and silica particles.

Observations: Maybery described the product as an amorphous, greenish-yellow substance

with a vitreous luster. Based on its chemical properties, specific gravity, and combustion

analysis, he deduced the substance to be silicon monoxide.[1]

The renowned German chemist Clemens Winkler, known for his discovery of germanium,

attempted to synthesize silicon monoxide through a different reaction.[1][2][3]
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Experimental Protocol:

Reactants: Silicon dioxide (SiO₂) and elemental silicon (Si).

Apparatus: A combustion furnace.

Procedure: A mixture of SiO₂ and Si was heated in the furnace.

Results: Winkler was unable to produce silicon monoxide because the temperature of his

combustion furnace, around 1000 °C, was insufficient to initiate the reaction.[1] This led him

to incorrectly conclude that SiO did not exist.[2][3]

Building on Winkler's approach, Henry Noel Potter, an American engineer, successfully

synthesized and characterized silicon monoxide.[1] His work is also detailed in his 1907

patent.[4]

Experimental Protocol:

Reactants: Granular silicon and crushed quartz (a form of silicon dioxide).[4]

Apparatus: An electric furnace capable of reaching higher temperatures than a combustion

furnace.

Procedure: A mixture of silicon and silicon dioxide was heated to approximately 1700 °C in

the electric furnace.[1] The patent also specifies that the reaction could be carried out under

reduced pressure in an indifferent atmosphere.[4]

Results: Potter observed the generation of silicon monoxide and proceeded to investigate

the properties and applications of its solid form.[1]

Historical Timeline of Silicon Monoxide Discovery and Synthesis
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1880s 1890s 1900s

1887: Charles F. Maybery
Reports formation of a substance

believed to be SiO from SiO2 and Carbon.

1890: Clemens Winkler
Attempts to synthesize SiO from

SiO2 and Si but fails due to
insufficient temperature.

Builds upon
initial observation

1905: Henry Noel Potter
Successfully synthesizes SiO using

an electric furnace at a higher
temperature.

Improves upon
Winkler's method

Click to download full resolution via product page

Caption: A timeline illustrating the key milestones in the historical discovery and synthesis of

silicon monoxide.

Modern Synthesis of Silicon Monoxide
The foundational methods of high-temperature reduction remain the primary routes for the

commercial production of silicon monoxide. Modern techniques, however, allow for greater

control over reaction conditions and product purity.

High-Temperature Reduction of Silicon Dioxide with
Silicon
This is the most common method for producing silicon monoxide.[5] The reaction involves

heating a mixture of silicon and silicon dioxide in a vacuum.

Reaction:

SiO₂(s) + Si(s) ⇌ 2SiO(g)

The gaseous SiO is then condensed to form a solid, amorphous material.

Generalized Experimental Protocol:

Reactant Preparation: High-purity silicon powder (e.g., 5µm, 99.95%) and silicon dioxide

powder (e.g., 10-20µm, 99.99%) are used. The reactants are typically mixed in a 1:1 molar

ratio.
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Furnace Setup: The mixture is placed in a crucible (e.g., alumina) within a high-temperature

vacuum furnace.

Reaction Conditions: The furnace is evacuated to a pressure of 1-1000 Pa and heated to a

temperature between 1200 °C and 1600 °C at a controlled rate (e.g., 3-5 °C/min). The

temperature is held for a duration of 2 to 90 hours to allow for the sublimation of SiO.

Condensation: The gaseous silicon monoxide is passed through a transition tube,

maintained at a temperature between 1000 °C and 1600 °C, into a separate condensation

chamber. The condensation chamber is kept at a lower temperature, typically between 200

°C and 1000 °C, to allow the SiO to solidify.

Product Collection: The condensed, solid silicon monoxide is collected from the

condensation chamber.

Quantitative Data for Modern Synthesis
Parameter Value Reference

Reaction Temperature 1200 - 1600 °C

~1500 °C [5]

1663 K (1390 °C) (optimized) [6]

Pressure 1 - 1000 Pa

< 5x10⁻⁶ torr (for thin films) [7]

Reactant Purity Si: >99.5%, SiO₂: >99.5%

Holding Time 2 - 90 hours

126 min (optimized) [6]

Condensation Temperature 200 - 1000 °C

330 - 480 °C (optimal for

ECAS)
[8]

Achievable Yield
Up to 92.057% volatilization

ratio
[6]
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Generalized Workflow for SiO Synthesis via Si and SiO₂ Reduction

Reactant Preparation

High-Temperature Reaction

Sublimation and Transfer

Condensation and Collection

Mix High-Purity
Si and SiO2 Powders

(1:1 molar ratio)

Heat mixture in a
vacuum furnace

(1200-1600 °C, 1-1000 Pa)

SiO sublimes into
a gaseous phase

Gaseous SiO is transferred
through a heated tube

(1000-1600 °C)

SiO gas condenses into a
solid in a cooler chamber

(200-1000 °C)

Collect the solid,
amorphous SiO product
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Caption: A generalized experimental workflow for the synthesis of silicon monoxide by the

thermal reduction of silicon dioxide with silicon.

Characterization of Silicon Monoxide
The purity and stoichiometry of synthesized silicon monoxide are crucial for its application.

Several analytical techniques are employed to characterize the material.

X-ray Diffraction (XRD): Used to determine the crystalline structure of the material.

Amorphous SiO will show broad diffraction peaks, while the presence of crystalline Si or SiO₂

impurities can be identified by their characteristic sharp peaks.

Scanning Electron Microscopy (SEM): Provides information on the morphology and

microstructure of the solid SiO product.

X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique used to determine

the elemental composition and chemical states of silicon and oxygen, which can help in

verifying the Si:O atomic ratio.

Thermogravimetric Analysis (TGA): Can be used to study the thermal stability and

decomposition of SiO. The mass gain upon oxidation to SiO₂ can be used to determine the

initial purity of the Si.[9]

Conclusion
The discovery and synthesis of silicon monoxide represent a significant advancement in

materials science, with a history rooted in the foundational principles of high-temperature

chemistry. From the early observations of Maybery to the systematic investigations of Winkler

and Potter, the path to producing this unique material has been well-documented. Modern

synthesis methods, while based on the same fundamental reactions, have been refined to

allow for precise control over the production of high-purity silicon monoxide. For researchers

and scientists, a thorough understanding of these historical and contemporary synthesis

techniques is essential for the effective utilization of silicon monoxide in advanced

applications, including those in the realm of drug development where silicon-based materials

are increasingly being explored.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b154825?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

